Kurilostatin
Kurilostatin
Brand Name:
Vulcanchem
CAS No.:
138615-24-4
VCID:
VC21172797
InChI:
InChI=1S/C18H14BrN3O2S.C2H6O/c19-8-4-18-5-11(25-10(18)3-9(8)23)22-16-13(18)14-12-7(1-2-20-14)6-21-15(12)17(16)24;1-2-3/h4,6,10-11,20,24H,1-3,5H2;3H,2H2,1H3/t10-,11-,18?;/m1./s1
SMILES:
CCO.C1CNC2=C3C(=NC4CC35C=C(C(=O)CC5S4)Br)C(=C6C2=C1C=N6)O
Molecular Formula:
C20H20BrN3O3S
Molecular Weight:
462.4 g/mol
Kurilostatin
CAS No.: 138615-24-4
Cat. No.: VC21172797
Molecular Formula: C20H20BrN3O3S
Molecular Weight: 462.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138615-24-4 |
|---|---|
| Molecular Formula | C20H20BrN3O3S |
| Molecular Weight | 462.4 g/mol |
| IUPAC Name | (14R,16R)-19-bromo-11-hydroxy-15-thia-4,9,13-triazahexacyclo[12.6.1.13,7.01,16.02,12.010,22]docosa-2,7(22),8,10,12,19-hexaen-18-one;ethanol |
| Standard InChI | InChI=1S/C18H14BrN3O2S.C2H6O/c19-8-4-18-5-11(25-10(18)3-9(8)23)22-16-13(18)14-12-7(1-2-20-14)6-21-15(12)17(16)24;1-2-3/h4,6,10-11,20,24H,1-3,5H2;3H,2H2,1H3/t10-,11-,18?;/m1./s1 |
| Standard InChI Key | IRVQWGGQZWEVAI-HVZHFXKOSA-N |
| Isomeric SMILES | CCO.C1CN=C2C3=C(C(=O)C4=C2C56C[C@H](N4)S[C@@H]5CC(=O)C(=C6)Br)NC=C31 |
| SMILES | CCO.C1CNC2=C3C(=NC4CC35C=C(C(=O)CC5S4)Br)C(=C6C2=C1C=N6)O |
| Canonical SMILES | CCO.C1CN=C2C3=C(C(=O)C4=C2C56CC(N4)SC5CC(=O)C(=C6)Br)NC=C31 |
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